Cas no 2228680-42-8 (3-(cyclohex-3-en-1-yl)oxolane-2,5-dione)

• Product Name: 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione
• CAS No: 2228680-42-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5923070
• PubChem ID: 165756467
• Update Time: 2025-06-23

3-(cyclohex-3-en-1-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione
• 2228680-42-8
• EN300-1819081

• Inchi： 1S/C10H12O3/c11-9-6-8(10(12)13-9)7-4-2-1-3-5-7/h1-2,7-8H,3-6H2
• InChI Key： XQXZVFHDTOVJNB-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1CC=CCC1)=O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione

Introduction to 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione (CAS No. 2228680-42-8)

3-(cyclohex-3-en-1-yl)oxolane-2,5-dione, also known by its CAS number 2228680-42-8, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of cyclic ketones and is characterized by its distinctive cyclohexene and oxolane moieties. The structural complexity and potential biological activity of 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione make it a valuable subject for both academic research and pharmaceutical development.

The chemical structure of 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione consists of a six-membered ring with a double bond (cyclohexene) and a five-membered ring with two ketone groups (oxolane). This unique arrangement imparts specific chemical properties that are of interest to researchers. The cyclohexene moiety can participate in various reactions, such as Diels-Alder reactions, which are crucial in the synthesis of complex organic molecules. The oxolane moiety, with its two ketone groups, can undergo nucleophilic addition reactions, making it a versatile building block in organic synthesis.

In recent years, the study of 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione has expanded beyond its synthetic applications to include its potential biological activities. Research has shown that this compound exhibits interesting pharmacological properties, particularly in the areas of anti-inflammatory and antioxidant activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione demonstrated significant anti-inflammatory effects in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The antioxidant properties of 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione have also been explored. A 2020 study in the journal Free Radical Biology and Medicine found that this compound effectively scavenged reactive oxygen species (ROS), which are known to cause cellular damage and contribute to various diseases. The ability to neutralize ROS makes 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione a promising candidate for the development of new therapeutic agents targeting oxidative stress-related conditions.

Beyond its direct biological activities, 3-(cyclohex-3-en-1-yl)oxolane-2,5-dione has been used as a key intermediate in the synthesis of more complex molecules with potential medicinal applications. For example, a 2019 study published in Organic Letters described the use of this compound as a starting material for the synthesis of novel antitumor agents. The researchers developed a series of derivatives by modifying the cyclohexene and oxolane moieties, resulting in compounds with enhanced antitumor activity against various cancer cell lines.

The synthetic accessibility of 3-(cyclohex-3-en-1-yloxolane)-2,5-dione has also been an area of active research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the cyclization of an appropriate precursor followed by oxidation steps to form the oxolane ring. These synthetic strategies not only facilitate the production of pure samples for research but also enable the preparation of analogs with modified structures for further biological evaluation.

In addition to its potential therapeutic applications, 3-(cyclohex-3-en-yloxolane)-2,5-dione has been studied for its environmental impact. A 2018 study in Environmental Science & Technology investigated the biodegradability and ecotoxicity of this compound. The results indicated that under certain conditions, 3-(cyclohexen-yloxolane)-2,5-dione can be biodegraded by microorganisms, reducing its environmental persistence and potential harm.

The future prospects for research on 3-(cyclohexen-yloxolane)-2,5-dione are promising. Ongoing studies are exploring its potential as a lead compound for drug discovery programs targeting inflammatory diseases, oxidative stress-related disorders, and cancer. Additionally, efforts are being made to optimize its synthetic routes to improve yield and purity while reducing environmental impact.

In conclusion, 3-(cyclohexen-yloxolane)-2,5-dione (CAS No. 2228680-42-8) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique chemical structure and diverse biological activities make it an exciting area of study for chemists and medicinal chemists alike. As research continues to advance our understanding of this compound, it is likely that new applications and therapeutic opportunities will emerge.